2-Methoxy-1-(oxan-4-yl)ethan-1-amine

• IUPAC Name: 2-methoxy-1-(oxan-4-yl)ethanamine
• InChI: InChI=1S/C8H17NO2/c1-10-6-8(9)7-2-4-11-5-3-7/h7-8H,2-6,9H2,1H3
• InChI Key: KDCRMCSYRICXJG-UHFFFAOYSA-N
• Canonical SMILES: COCC(C1CCOCC1)N
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• CAS No.: 1340266-43-4

Description

“2-Methoxy-1-(oxan-4-yl)ethan-1-amine” is a chemical compound with the molecular weight of 159.23. It is a liquid at room temperature.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H17NO2. The InChI code for this compound is 1S/C8H17NO2/c1-10-6-8(9)7-3-2-4-11-5-7/h7-8H,2-6,9H2,1H3.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature. The exact physical and chemical properties such as density, melting point, and boiling point are not specified in the sources I found.

Scientific Research Applications

Ethylene Oligomerization Studies

Nickel(II) complexes chelated by (amino)pyridine ligands, including reductions of imine compounds similar to 2-Methoxy-1-(oxan-4-yl)ethan-1-amine, were studied for their applications in ethylene oligomerization. These complexes activated with EtAlCl2 or methylaluminoxane (MAO) showed potential as active ethylene oligomerization catalysts to yield ethylene dimers, trimers, and tetramers. Density functional theory studies provided insights into the reactivity trends and the influence of complex structure on the ethylene oligomerization reactions (Nyamato, Ojwach, & Akerman, 2016).

Selectivity for 5-HT1A Receptor

Studies showed that modifications to the 2-methoxy substituent of compounds structurally similar to this compound can improve the selectivity for 5-HT1A receptor over α1-adrenoceptor and D2-like receptor subtypes. This implies potential applications in drug design and therapy related to neurotransmitter activities, particularly in the treatment of disorders where the 5-HT1A receptor is involved (Del Bello et al., 2017).

Polymerization of Norbornene

Co(II) complexes supported by Schiff base ligands, structurally related to this compound, have shown potential in the polymerization of norbornene. The activation of these complexes with modified methyl aluminoxane (MMAO) resulted in the production of vinyl-type polynorbornenes with high molecular weight and moderate molecular weight distributions. This indicates the compound's potential in the field of polymer chemistry and materials science (Kim et al., 2022).

Synthesis of Anticoccidial and Antimicrobial Compounds

Amine addition to compounds structurally related to this compound was used in the synthesis of derivatives with in vitro antimicrobial activity and potential as coccidiostats. These findings indicate the compound's potential applications in synthesizing pharmaceuticals for treating microbial infections and diseases in poultry (Georgiadis, 1976).

Safety and Hazards

This compound has been classified with the signal word “Danger” and is associated with the hazard statements H227, H302, H315, H318, H335. Precautionary statements include P210, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501.